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Compound of Interest

Compound Name: 5-Fluorotryptophan

Cat. No.: B555309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and technical data for 5-Fluorotryptophan. This fluorinated analog of the essential

amino acid tryptophan has become an invaluable tool in drug discovery and protein

engineering, primarily due to the unique properties of the fluorine atom as a probe for Nuclear

Magnetic Resonance (NMR) spectroscopy and its potential to modulate biological activity. This

guide is intended to assist researchers, scientists, and drug development professionals in

sourcing 5-Fluorotryptophan and understanding its application in experimental settings.

Commercial Availability
5-Fluorotryptophan is commercially available in its L-, D-, and DL-isomeric forms, as well as

with protecting groups such as Fluorenylmethyloxycarbonyl (Fmoc) for peptide synthesis. A

variety of chemical suppliers offer this compound in different quantities and purity levels. Below

is a summary of major commercial suppliers and their typical product offerings.

Table 1: Commercial Suppliers of 5-Fluorotryptophan
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Supplier Product Variants Purity
Available
Quantities

Sigma-Aldrich

5-Fluoro-L-tryptophan,

5-Fluoro-DL-

tryptophan

≥95% to ≥98.0%

(HPLC)

25 mg, 100 mg, 1 g, 5

g

Chem-Impex
Fmoc-5-fluoro-L-

tryptophan
≥99.9% (Chiral HPLC) 100 mg, 250 mg, 1 g

Biosynth
5-Fluoro-D,L-

tryptophan
Not specified 0.5 g, 1 g, 2.5 g

Molecular Depot

5-Fluoro-DL-

tryptophan (Highly

Pure)

Biotechnology Grade 50 mg

GoldBio
5-Fluoro-L-tryptophan

monohydrate

Molecular Biology

Grade
500 mg, 1 g

Blue Tiger Scientific

5-Fluoro-L-tryptophan

Monohydrate (Highly

Pure)

Highly Pure 100 mg

US Biological
5-Fluoro-D-

Tryptophan
Highly Purified

100mg, 250mg,

500mg, 1g, 2g

Note: Pricing information has been omitted as it is subject to change. Please refer to the

suppliers' websites for current pricing.

Technical Data
Table 2: Physicochemical Properties of 5-Fluoro-L-
tryptophan
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Property Value

Molecular Formula C₁₁H₁₁FN₂O₂

Molecular Weight 222.22 g/mol [1]

Appearance White to off-white powder[2]

Melting Point 270-280 °C[3]

Storage Temperature 2-8°C[3]

Solubility

Forms a nearly colorless to light yellow, clear to

nearly clear solution when dissolved 1% in 1M

HCl.[4]

Purity (Typical) ≥98.0% (HPLC)[3]

Safety Information
5-Fluoro-DL-tryptophan is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[5] Appropriate personal protective

equipment (PPE), including eye shields, gloves, and a type N95 (US) respirator, should be

used when handling this compound.[3] For detailed safety information, always refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.[2][5][6][7]

Experimental Protocols
5-Fluorotryptophan is widely used for the biosynthetic incorporation into proteins, enabling

studies of protein structure, dynamics, and interactions using ¹⁹F-NMR spectroscopy.

Protocol 1: Biosynthetic Incorporation of 5-
Fluorotryptophan into Proteins in E. coli
This protocol is adapted from methods describing the expression of 5FW-containing proteins in

Escherichia coli by inhibiting the Shikimate pathway.[8]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluorotryptophan
https://www.carlroth.com/medias/SDB-2N13-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM1NTV8YXBwbGljYXRpb24vcGRmfGFETTBMMmhpT1M4NU1qUTRNelEzTWpJMk1UUXlMMU5FUWw4eVRqRXpYMGRDWDBWT0xuQmtaZ3xkNTA1MDQyOWNlYzlhMDJjZGM5NTM3NGQ5NWQ3YzA1M2JjNTM0N2MxZDExNWIxNGJmNDQwODQ5ZGVmN2U1YmE3
https://www.sigmaaldrich.com/SE/en/product/sigma/47568
https://www.sigmaaldrich.com/SE/en/product/sigma/47568
https://www.goldbio.com/products/5-fluoro-l-tryptophan-monohydrate
https://www.sigmaaldrich.com/SE/en/product/sigma/47568
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H57-3-X2.pdf
https://www.sigmaaldrich.com/SE/en/product/sigma/47568
https://www.carlroth.com/medias/SDB-2N13-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM1NTV8YXBwbGljYXRpb24vcGRmfGFETTBMMmhpT1M4NU1qUTRNelEzTWpJMk1UUXlMMU5FUWw4eVRqRXpYMGRDWDBWT0xuQmtaZ3xkNTA1MDQyOWNlYzlhMDJjZGM5NTM3NGQ5NWQ3YzA1M2JjNTM0N2MxZDExNWIxNGJmNDQwODQ5ZGVmN2U1YmE3
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H57-3-X2.pdf
https://www.carlroth.com/medias/SDB-2N13-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4NjB8YXBwbGljYXRpb24vcGRmfGFHUmtMMmhpT0M4NU1qUTRNelEzTWpVNE9URXdMMU5FUWw4eVRqRXpYMGxGWDBWT0xuQmtaZ3wxY2NkOWM0NzM5MDNkMDNjNDZkZWU1YTg4YTBhNzE5YmE2MzE3OTE3ZjQyZGYyNDBlYzYwZjE0YjE3OGViYTAz
https://store.apolloscientific.co.uk/storage/msds/PC4377Z_msds.pdf
https://www.benchchem.com/product/b555309?utm_src=pdf-body
https://www.benchchem.com/product/b555309?utm_src=pdf-body
https://www.benchchem.com/product/b555309?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515851/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


E. coli expression strain (e.g., BL21(DE3)) transformed with the expression plasmid for the

protein of interest.

Minimal media (e.g., M9 minimal media).

5-Fluoro-D,L-tryptophan (5FW).

N-(Phosphonomethyl)glycine (glyphosate).

Isopropyl β-D-1-thiogalactopyranoside (IPTG).

Appropriate antibiotics.

Methodology:

Prepare Starter Culture: Inoculate a single colony of the transformed E. coli into 5-10 mL of

LB medium containing the appropriate antibiotic. Grow overnight at 37°C with shaking.

Inoculate Expression Culture: The next day, inoculate 1 L of minimal media with the

overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm

(OD₆₀₀) reaches 0.6-0.8.

Inhibit Aromatic Amino Acid Synthesis: Add glyphosate to a final concentration of 1 g/L to

inhibit the endogenous synthesis of aromatic amino acids.

Add 5-Fluorotryptophan: Add 5-Fluoro-D,L-tryptophan to a final concentration of 40-60

mg/L.

Induce Protein Expression: After a short incubation period (e.g., 30 minutes), induce protein

expression by adding IPTG to a final concentration of 0.5-1 mM.

Harvest Cells: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-

16 hours. Harvest the cells by centrifugation.

Protein Purification: Purify the 5FW-labeled protein from the cell pellet using standard

chromatography techniques appropriate for the protein of interest.
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Protocol 2: ¹⁹F-NMR Spectroscopy of 5-
Fluorotryptophan Labeled Protein
This protocol provides a general workflow for acquiring ¹⁹F-NMR spectra of a purified protein

containing 5-Fluorotryptophan.

Materials:

Purified 5FW-labeled protein.

NMR buffer (e.g., phosphate or Tris buffer, pH 7.4, containing 10% D₂O).

NMR spectrometer equipped with a fluorine probe.

Methodology:

Sample Preparation: Prepare the NMR sample by dissolving the purified 5FW-labeled

protein in the NMR buffer to a final concentration of 50-200 µM.

Spectrometer Setup: Tune and match the fluorine probe of the NMR spectrometer according

to the manufacturer's instructions.

Data Acquisition: Acquire a one-dimensional ¹⁹F-NMR spectrum. Typical acquisition

parameters include a spectral width of 40-50 ppm, a recycle delay of 1-2 seconds, and a

sufficient number of scans to achieve a good signal-to-noise ratio.

Data Processing: Process the acquired data by applying a Fourier transform, phasing, and

baseline correction. The chemical shifts of the ¹⁹F signals will provide information about the

local environment of the 5-Fluorotryptophan residues within the protein.

Signaling Pathways and Experimental Workflows
The incorporation of 5-Fluorotryptophan into proteins allows for the detailed investigation of

various biological processes. One key area of study is the metabolism of tryptophan itself,

which is a precursor to several important signaling molecules, including serotonin and

kynurenine.[9][10] The introduction of a fluorine atom provides a unique spectroscopic handle

to trace the metabolic fate of tryptophan analogs.
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The following diagram illustrates the major metabolic pathways of tryptophan and indicates

where 5-Fluorotryptophan can act as a probe.
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Caption: Major metabolic pathways of tryptophan.

The following diagram illustrates a typical experimental workflow for using 5-Fluorotryptophan
in protein structural studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b555309?utm_src=pdf-body
https://www.benchchem.com/product/b555309?utm_src=pdf-body-img
https://www.benchchem.com/product/b555309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Gene of Interest

Cloning into Expression Vector

Transformation into E. coli

Protein Expression with
5-Fluorotryptophan

Protein Purification

19F-NMR Spectroscopy

Data Analysis and
Structural Interpretation

End: Structural Insights

Click to download full resolution via product page

Caption: Experimental workflow for protein studies.

Conclusion
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5-Fluorotryptophan is a readily available and powerful tool for researchers in the fields of

biochemistry, structural biology, and drug development. Its unique properties as an NMR probe

allow for detailed investigations into protein structure, function, and dynamics that are often not

possible with other methods. By understanding the commercial sources, technical

specifications, and experimental protocols associated with 5-Fluorotryptophan, researchers

can effectively incorporate this valuable molecule into their studies to gain new insights into

complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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